Cas no 84876-00-6 (11-Oxapregna-1,4-diene-3,20-dione, 17,21-dihydroxy-)

11-Oxapregna-1,4-diene-3,20-dione, 17,21-dihydroxy- structure
84876-00-6 structure
Product Name:11-Oxapregna-1,4-diene-3,20-dione, 17,21-dihydroxy-
CAS No:84876-00-6
MF:C20H26O5
MW:346.417446613312
CID:989721
Update Time:2023-08-03

11-Oxapregna-1,4-diene-3,20-dione, 17,21-dihydroxy- Chemical and Physical Properties

Names and Identifiers

    • delta(1)-11-oxa-11-deoxycortisol
    • 11-Odoc
    • 11-Oxapregna-1,4-diene-3,20-dione, 17,21-dihydroxy-
    • Inchi: 1S/C20H26O5/c1-18-7-5-13(22)9-12(18)3-4-14-15-6-8-20(24,16(23)10-21)19(15,2)11-25-17(14)18/h5,7,9,14-15,17,21,24H,3-4,6,8,10-11H2,1-2H3/t14-,15-,17-,18-,19-,20-/m0/s1
    • InChI Key: XKTYTTFSGKVSTC-MWTXUKJESA-N
    • SMILES: O1C[C@]2(C)[C@@](C(CO)=O)(CC[C@H]2[C@@H]2CCC3=CC(C=C[C@]3(C)[C@@H]12)=O)O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 2
  • Complexity: 694
  • Topological Polar Surface Area: 83.8
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